Cas no 1807300-84-0 (Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro-)

• Product Name: Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro-
• CAS No: 1807300-84-0
• MF: C₉H₄F₃NO₂
• MW: 215.128772735596
• CID: 6140927
• PubChem ID: 118799779
• Update Time: 2025-07-21

Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro-
• 1807300-84-0
• EN300-6509849
• 4-Cyano-5-(difluoromethyl)-2-fluorobenzoic acid

• Inchi： 1S/C9H4F3NO2/c10-7-1-4(3-13)5(8(11)12)2-6(7)9(14)15/h1-2,8H,(H,14,15)
• InChI Key： ZCRJPIOHBHUHMV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(F)F)=C(C#N)C=C1F

Computed Properties

• Exact Mass: 215.01941286g/mol
• Monoisotopic Mass: 215.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 359.2±42.0 °C(Predicted)
• pka: 2.32±0.10(Predicted)

Additional information on Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro-

Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro- (CAS No. 1807300-84-0): A Comprehensive Overview

Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro-, identified by its Chemical Abstracts Service (CAS) number CAS No. 1807300-84-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of fluoro-substituted benzoic acids, a category known for its diverse applications in medicinal chemistry and material science. The unique structural features of this molecule, including its cyano and difluoromethyl groups, contribute to its distinct chemical properties and potential biological activities.

The synthesis and characterization of Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro- involve sophisticated organic reactions that highlight the importance of fluorine chemistry in modern drug development. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. The presence of both cyano and difluoromethyl groups in this compound suggests a potential for multiple interactions with biological systems, making it a valuable candidate for further investigation.

In recent years, there has been a surge in research focused on fluoro-substituted benzoic acids due to their promising applications in the development of novel therapeutic agents. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of substituents in Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro- may contribute to its unique pharmacological profile, making it an intriguing subject for medicinal chemists.

The cyano group (-CN) in this molecule introduces a polar site that can interact with various biological targets through hydrogen bonding or ionic interactions. This feature is particularly useful in drug design, as it allows for the fine-tuning of molecular recognition processes. Additionally, the difluoromethyl group (-CF₂) is known to increase lipophilicity and metabolic stability, which are critical factors in drug efficacy and duration of action. The combination of these two functional groups in Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro- creates a complex interplay of electronic and steric effects that can influence its biological behavior.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro- with greater accuracy. Molecular modeling techniques can simulate interactions between this compound and potential biological targets, providing insights into its mechanism of action. These computational studies are often complemented by experimental validations, which involve synthesizing analogs and testing their biological effects in vitro and in vivo.

The pharmaceutical industry has shown particular interest in fluoro-substituted benzoic acids due to their potential as lead compounds for new drugs. For instance, derivatives of benzoic acid with similar fluorine substituents have been investigated for their anti-inflammatory properties. The presence of the cyano group in Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro- may also contribute to its ability to modulate inflammatory pathways, although further research is needed to fully elucidate its pharmacological mechanisms.

In addition to pharmaceutical applications, this compound has potential uses in material science. Fluoro-substituted benzoic acids are known for their thermal stability and chemical resistance, making them suitable for use in high-performance materials such as coatings and polymers. The unique electronic properties of these compounds can also be exploited in the development of advanced materials with tailored functionalities.

The synthesis of Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro- typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include fluorination reactions using electrophilic or nucleophilic fluorinating agents, followed by cyanation and further functionalization steps. The choice of reagents and reaction conditions can significantly impact the efficiency and scalability of the synthesis process.

Electrochemical methods have also been explored as alternative routes for introducing fluorine atoms into organic molecules. These methods offer advantages such as milder reaction conditions and reduced waste generation. While electrochemical fluorination is still an emerging technology, it holds promise for the future synthesis of complex fluoro-substituted compounds like Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro-.

The safety and handling of CAS No. 1807300-84-0 must be carefully considered during synthesis and application. Although not classified as a hazardous material under standard regulations, proper laboratory practices should be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory hygiene protocols.

In conclusion, Benzoic acid, 4-cyano-5-(difluoromethyl)-2-fluoro-, with its CAS number CAS No. 1807300-84-0, represents a fascinating compound with potential applications across multiple fields. Its unique structural features make it a valuable candidate for further research in pharmaceuticals and materials science. As our understanding of fluorine chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the development of innovative technologies and treatments.